Cas no 946356-77-0 (N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide)

• Product Name: N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide
• CAS No: 946356-77-0
• MF: C₁₇H₂₃N₃O₂S₂
• MW: 365.513421297073
• CID: 6130922
• PubChem ID: 16932936
• Update Time: 2025-07-22

N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide
• N-[2-(4-methylpiperazin-1-yl)-2-thiophen-3-ylethyl]benzenesulfonamide
• N-[2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl]benzenesulfonamide
• AKOS024646305
• F2393-0224
• N-(2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethyl)benzenesulfonamide
• 946356-77-0

• Inchi： 1S/C17H23N3O2S2/c1-19-8-10-20(11-9-19)17(15-7-12-23-14-15)13-18-24(21,22)16-5-3-2-4-6-16/h2-7,12,14,17-18H,8-11,13H2,1H3
• InChI Key： QCRYFHLWXZTHRH-UHFFFAOYSA-N
• SMILES： C1(S(NCC(N2CCN(C)CC2)C2C=CSC=2)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 365.12316933g/mol
• Monoisotopic Mass: 365.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 89.3Ų

Additional information on N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide

Comprehensive Analysis of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide (CAS No. 946356-77-0)

The compound N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide (CAS No. 946356-77-0) is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and a methylpiperazine moiety. This structural complexity makes it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both sulfonamide and piperazine functional groups suggests potential applications in targeting specific biological pathways, such as enzyme inhibition or receptor modulation.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in drug design. Researchers are particularly intrigued by the thiophene component, which is known for its electron-rich properties and ability to enhance binding affinity. The methylpiperazine group, on the other hand, is often associated with improved pharmacokinetic properties, such as solubility and bioavailability. These features make N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide a promising candidate for further investigation.

One of the most frequently asked questions in scientific forums is how sulfonamide derivatives like this one compare to other heterocyclic compounds in terms of efficacy and safety. Preliminary studies suggest that the thiophene ring may contribute to reduced toxicity, while the methylpiperazine moiety could enhance metabolic stability. These attributes align with the growing trend of designing "safer-by-design" molecules, a hot topic in modern medicinal chemistry.

Another area of interest is the synthetic route for N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide. Organic chemists often explore efficient and scalable methods to produce such compounds, with a focus on green chemistry principles. The use of catalytic systems and solvent-free reactions has gained traction, reflecting the industry's shift toward sustainable practices. This compound's synthesis could serve as a case study for optimizing yield and purity while minimizing environmental impact.

From a pharmacological perspective, the potential applications of N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide are vast. Its structural features suggest it could interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are common targets in drug discovery. The compound's ability to cross the blood-brain barrier is another topic of discussion, as it could open doors to central nervous system (CNS) therapies. These possibilities make it a compelling subject for both academic and industrial research.

In summary, N-2-(4-methylpiperazin-1-yl)-2-(thiophen-3-yl)ethylbenzenesulfonamide (CAS No. 946356-77-0) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with the rising interest in sulfonamide and heterocyclic compounds, positions it as a valuable molecule for future studies. As research progresses, this compound may well become a cornerstone in the development of next-generation therapeutics.